(3-Nitrophenyl)sulfonylsulfamic acid

• IUPAC Name: (3-nitrophenyl)sulfonylsulfamic acid
• InChI: InChI=1S/C6H6N2O7S2/c9-8(10)5-2-1-3-6(4-5)16(11,12)7-17(13,14)15/h1-4,7H,(H,13,14,15)
• InChI Key: BTCYXJPTEVVIQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NS(=O)(=O)O)[N+](=O)[O-]
• Molecular Formula: C6H6N2O7S2
• Molecular Weight: 282.3 g/mol

Description

(3-Nitrophenyl)sulfonylsulfamic acid is a sulfonamide derivative with a nitro group at the meta position of the phenyl ring. It is a key intermediate in pharmaceutical synthesis, particularly in the production of compounds like calcium channel blockers. Its structure combines a sulfonyl group (-SO₂-) and a sulfamic acid (-NHSO₃H) moiety, contributing to its reactivity and stability in acidic or alkaline conditions . The available data focuses on structurally related impurities, such as Ben-1 acid and Ben-bis impurity, which share the 3-nitrophenylpyridine core but lack sulfonylsulfamic functionalities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Nitrophenyl)sulfonylsulfamic acid typically involves the nitration of phenylsulfonylsulfamic acid. The reaction conditions require careful control of temperature and the use of nitrating agents such as nitric acid.

Industrial Production Methods: On an industrial scale, the production of (3-Nitrophenyl)sulfonylsulfamic acid involves large-scale nitration processes, ensuring consistent quality and yield. The process is optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

(3-Nitrophenyl)sulfonylsulfamic acid: undergoes various types of chemical reactions, including:

• Oxidation: The nitro group can be further oxidized under specific conditions.

• Reduction: Reduction reactions can be performed to convert the nitro group to an amine.

• Substitution: The compound can undergo nucleophilic substitution reactions at the sulfonyl group.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, hydrogen peroxide.

• Reduction: Iron powder, hydrogen gas.

• Substitution: Aqueous sodium hydroxide, halides.

Major Products Formed:

• Oxidation: Nitrobenzoic acid derivatives.

• Reduction: Aniline derivatives.

• Substitution: Sulfonyl halides.

Scientific Research Applications

(3-Nitrophenyl)sulfonylsulfamic acid: has diverse applications in scientific research:

• Chemistry: Used as a reagent in organic synthesis and analytical chemistry.

• Biology: Employed in biochemical assays and enzyme inhibition studies.

• Medicine: Investigated for its potential therapeutic properties and drug development.

• Industry: Utilized in the production of dyes, pigments, and other chemical intermediates.

Mechanism of Action

(3-Nitrophenyl)sulfonylsulfamic acid: is compared with other similar compounds, such as sulfamic acid and nitrophenol derivatives . Its uniqueness lies in the combination of the nitro and sulfonyl groups, which confer distinct chemical properties and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence highlights two impurities closely related to the 3-nitrophenyl pharmacophore: Ben-1 acid and Ben-bis impurity.

Ben-1 Acid: 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic Acid

• Structure : Contains a dihydropyridine ring with two carboxylic acid groups and a 3-nitrophenyl substituent.
• Synthesis : Formed via alkaline ester hydrolysis of dimethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate (Scheme 1) .
• Impurity Profile : Found in Ben-1 intermediate batches at 0.15%–0.55% .

Ben-Bis Impurity: Bis(1-benzylpiperidin-3-yl) 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate Dihydrochloride

• Structure : A dimeric ester derivative of Ben-1 acid with benzylpiperidine groups.
• Formation Mechanism : Generated when residual Ben-1 acid reacts with 1-benzylpiperidin-3-ol during downstream processing .
• Impurity Range : Detected at 0.05%–0.30% in final drug batches .

Key Differences from (3-Nitrophenyl)sulfonylsulfamic Acid

Property	(3-Nitrophenyl)sulfonylsulfamic Acid (Hypothetical)	Ben-1 Acid	Ben-Bis Impurity
Core Structure	Sulfonylsulfamic acid	Dihydropyridine dicarboxylic acid	Dihydropyridine diester
Reactivity	Likely acidic due to sulfamic group	Acidic (carboxylic acids)	Neutral (ester groups)
Synthetic Pathway	Not described in evidence	Alkaline hydrolysis	Esterification with alcohols
Impurity Contribution	N/A	0.15%–0.55%	0.05%–0.30%

Research Findings and Implications

• Stability Concerns : Ben-1 acid and its derivatives demonstrate sensitivity to alkaline conditions, which aligns with the behavior of nitroaryl compounds. This suggests that (3-Nitrophenyl)sulfonylsulfamic acid may also require pH-controlled environments during synthesis .
• Impurity Mitigation : The correlation between Ben-1 acid levels and Ben-bis impurity formation underscores the importance of minimizing residual acids in intermediates. Similar strategies (e.g., rigorous purification) could apply to sulfonylsulfamic acid derivatives .

Limitations of Available Evidence

Instead, it focuses on dihydropyridine-based impurities with a 3-nitrophenyl group. Further studies are required to characterize the synthesis, stability, and impurity profile of sulfonylsulfamic acid derivatives.